Cas no 27466-86-0 (Benzeneacetamide,N-[(4-chlorophenyl)methyl]-)

• Product Name: Benzeneacetamide,N-[(4-chlorophenyl)methyl]-
• CAS No: 27466-86-0
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• CID: 278303
• PubChem ID: 306763
• Update Time: 2025-04-19

Benzeneacetamide,N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-[(4-chlorophenyl)methyl]-
• N-[(4-chlorophenyl)methyl]-2-phenylacetamide
• AC1L79K9
• AC1Q3JIQ
• CBMicro_018676
• CTK4F9741
• N-(4-chlorobenzyl)-2-phenylacetamide
• N-(4-chlorobenzyl)-phenylacetamide
• N-(p-Chlorobenzyl)-phenylacetamid
• NSC204451
• STK213407
• SureCN7285179
• SCHEMBL7285179
• BIM-0018829.P001
• 27466-86-0
• AKOS002980316
• NSC-204451
• CUJRKBHKJZUFMG-UHFFFAOYSA-N
• CCG-7039
• DTXSID40308491

• Inchi： 1S/C15H14ClNO/c16-14-8-6-13(7-9-14)11-17-15(18)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18)
• InChI Key： CUJRKBHKJZUFMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 259.07652
• Monoisotopic Mass: 259.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 473°Cat760mmHg
• Flash Point: 239.9°C
• Refractive Index: 1.59
• PSA: 29.1
• LogP: 3.58980